2-{[(3-Chloro-4-fluorophenyl)methyl]amino}ethan-1-ol

• Molecular Formula: C9H11ClFNO
• Molecular Weight: 203.64 g/mol
• IUPAC Name: 2-[(3-chloro-4-fluorophenyl)methylamino]ethanol
• InChI: InChI=1S/C9H11ClFNO/c10-8-5-7(1-2-9(8)11)6-12-3-4-13/h1-2,5,12-13H,3-4,6H2
• InChI Key: LJHOVMBEMBMITG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CNCCO)Cl)F

Description

Systematic IUPAC Nomenclature and Structural Representation

The compound 2-{[(3-chloro-4-fluorophenyl)methyl]amino}ethan-1-ol belongs to the β-amino alcohol class, characterized by an ethanol backbone substituted with an amine group at the β-position. Following IUPAC rules, the parent chain is identified as ethan-1-ol (two-carbon chain with a hydroxyl group at position 1). The amine substituent is located at position 2, bonded to a (3-chloro-4-fluorophenyl)methyl group.

The systematic name is derived as follows:

• Root name : "Ethan-1-ol" for the two-carbon alcohol.
• Substituents :
  • A methylamino group (-NH-CH2-) at position 2.
  • A phenyl ring substituted with chlorine at position 3 and fluorine at position 4.

Thus, the full IUPAC name is 2-{[(3-chloro-4-fluorophenyl)methyl]amino}ethan-1-ol . The structural formula is represented as:
$$ \text{HOCH}2\text{CH}2\text{NHCH}2\text{C}6\text{H}_2\text{ClF} $$
where the phenyl ring has chlorine and fluorine atoms at the 3- and 4-positions, respectively.

Synonyms and Registry Numbers in Major Chemical Databases

This compound is not yet widely cataloged in public databases, but structurally related analogs provide insight into its potential identifiers:

Synonym	Registry Number	Database
2-[(3-Chloro-4-fluorobenzyl)amino]ethanol	Not assigned	Research use
N-(3-Chloro-4-fluorobenzyl)ethanolamine	Not listed	PubChem

The absence of a CAS Registry Number suggests the compound may be a novel derivative under investigation. Closely related structures, such as 2-(((3-Chloro-4-fluorophenyl)amino)methyl)phenol (CAS 329779-41-1), share the 3-chloro-4-fluorophenyl motif but differ in the alcohol component.

Molecular Formula and Weight: Comparative Analysis with Related β-Amino Alcohols

The molecular formula of 2-{[(3-chloro-4-fluorophenyl)methyl]amino}ethan-1-ol is C₉H₁₀ClFNO , yielding a molecular weight of 202.64 g/mol (calculated using atomic masses: C=12.01, H=1.01, Cl=35.45, F=19.00, N=14.01, O=16.00).

A comparative analysis with analogous β-amino alcohols highlights the impact of halogen substitution:

Compound	Molecular Formula	Molecular Weight (g/mol)	Structural Difference
2-Amino-2-(3-chloro-4-methylphenyl)ethan-1-ol	C₉H₁₂ClNO	185.65	Methyl substituent instead of fluorine
(2R)-2-Amino-2-(3-chloro-4-fluorophenyl)ethan-1-ol	C₈H₉ClFNO	189.61	Shorter carbon chain, no methylene linker
2-Amino-2-chloro-2-phenylethanol	C₈H₁₀ClNO	171.62	Chlorine on ethanol backbone

The addition of fluorine and a methylene-amino group in 2-{[(3-chloro-4-fluorophenyl)methyl]amino}ethan-1-ol increases its molecular weight compared to simpler analogs, reflecting its structural complexity.

Preparation Methods

General Synthetic Strategies for Related Compounds

Synthetic strategies for compounds with similar structures often involve multi-step reactions, including alkylation, amination, and reduction steps. For instance, quinazoline derivatives, which share some structural similarities with the target compound, are synthesized using methods that involve formamide, L-methionine, and other reagents under various conditions.

Solvent and Catalyst Selection

Solvent selection is crucial in organic synthesis. Common solvents include esters, ethers, chlorinated hydrocarbons, hydrocarbons, ketones, polar aprotic solvents, and alcohols. Catalysts such as metals or their complexes can facilitate reactions, especially in reduction steps.

Purification Techniques

Purification of organic compounds often involves techniques like crystallization, distillation, or chromatography. For instance, silica gel column chromatography is commonly used to purify organic compounds.

Data Table: General Solvents Used in Organic Synthesis

Solvent Type	Examples
Ester Solvents	Ethyl acetate, Isobutyl acetate
Ether Solvents	Diethyl ether, Tetrahydrofuran
Chloro Solvents	Chloroform, Dichloromethane
Hydrocarbon Solvents	Hexane, Toluene
Ketone Solvents	Acetone, Methyl ethyl ketone
Polar Aprotic Solvents	Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO)
Alcohol Solvents	Methanol, Ethanol

Research Findings Summary

• Synthetic Strategies : Reductive amination and alkylation are potential methods.
• Solvent Selection : Various organic solvents can be used based on the reaction conditions.
• Catalysts : Metals or their complexes may be used in reduction steps.
• Purification : Techniques like chromatography and crystallization are common.

Given the lack of direct literature on this compound, the preparation methods outlined are speculative and based on general principles of organic synthesis. Experimental verification is necessary to confirm these methods.

Scientific Research Applications

2-{[(3-Chloro-4-fluorophenyl)methyl]amino}ethan-1-ol has been explored for various scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules and pharmaceuticals.

Biology: Investigated for its potential role in modulating biological pathways and enzyme activities.

Medicine: Studied for its potential therapeutic effects, including anti-inflammatory, anticancer, and antiviral properties.

Industry: Utilized in the development of novel materials and chemical processes

Mechanism of Action

The exact mechanism of action of 2-{[(3-Chloro-4-fluorophenyl)methyl]amino}ethan-1-ol is not fully understood. it is believed to interact with specific molecular targets, such as enzymes and receptors, to exert its effects. For instance, it may inhibit the activity of enzymes involved in cancer cell growth and proliferation, such as matrix metalloproteinases and phosphatidylinositol 3-kinase. Additionally, it may modulate the expression of genes involved in inflammation and oxidative stress, contributing to its neuroprotective effects.

Comparison with Similar Compounds

Key Observations :

• Electron-Withdrawing Groups : The trifluoromethyl group in increases molecular weight and lipophilicity compared to the chloro-fluorophenyl group in the target compound.
• Salt Forms : The hydrochloride salt in improves solubility, a critical factor for bioavailability.

Critical Analysis of Evidence

• Contradictions/Limitations :
  • Pharmacological data are sparse; most evidence focuses on synthesis or commercial availability.
  • Physical properties (e.g., solubility, melting points) are inconsistently reported.
• Strengths :
  • Diverse sources (pharmacological studies, chemical suppliers) provide structural and synthetic insights.
  • Chiral synthesis methods in underscore the importance of stereochemistry in bioactivity.

Biological Activity

The compound 2-{[(3-Chloro-4-fluorophenyl)methyl]amino}ethan-1-ol , with the CAS number 1341166-71-9, is a member of a class of compounds that have garnered interest for their potential biological activities. This article explores its biological activity, including antibacterial and antifungal properties, through a review of recent studies and findings.

• Molecular Formula : C₉H₁₁ClFNO
• Molecular Weight : 203.64 g/mol
• CAS Number : 1341166-71-9

These properties provide a foundational understanding of the compound's structure and behavior in biological systems.

Antimicrobial Properties

Recent studies have focused on the antimicrobial activity of various derivatives similar to 2-{[(3-Chloro-4-fluorophenyl)methyl]amino}ethan-1-ol. The compound has shown promising results against both Gram-positive and Gram-negative bacteria.

Case Studies

• Antibacterial Activity :
  • A study evaluated the antibacterial efficacy of several compounds against Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values for related compounds ranged from 0.0039 to 0.025 mg/mL, indicating strong antibacterial properties, particularly against S. aureus and E. coli .
  • Another investigation highlighted that certain derivatives exhibited MIC values of 20–40 µM against S. aureus, suggesting that modifications in the chemical structure could enhance antibacterial potency .
• Antifungal Activity :
  • The compound's antifungal activity was assessed alongside other pyrrolizidine derivatives, demonstrating moderate to good efficacy against Candida albicans and other fungi, with MIC values ranging from 16.69 to 78.23 µM .

Structure-Activity Relationship (SAR)

Understanding the relationship between the chemical structure and biological activity is crucial for optimizing efficacy. For instance, modifications to the phenyl ring or the introduction of additional functional groups can significantly alter the compound's antimicrobial properties. The presence of a hydroxyl group at specific positions has been shown to enhance inhibitory action .

Comparative Analysis of Related Compounds

Compound Name	Structure	Antibacterial Activity (MIC)	Antifungal Activity (MIC)
Compound A	Structure	0.0039 mg/mL against S. aureus	16.69 µM against C. albicans
Compound B	Structure	20–40 µM against S. aureus	78.23 µM against C. albicans
2-{[(3-Chloro-4-fluorophenyl)methyl]amino}ethan-1-ol	Structure	TBD based on further studies	TBD based on further studies

This table summarizes the biological activities of related compounds, illustrating the potential range of efficacy within this chemical class.